7-Methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydro-quinoline
CAS No.:
Cat. No.: VC15634057
Molecular Formula: C32H31NO
Molecular Weight: 445.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C32H31NO |
|---|---|
| Molecular Weight | 445.6 g/mol |
| IUPAC Name | 7-methoxy-2,2,4-trimethyl-6-trityl-1H-quinoline |
| Standard InChI | InChI=1S/C32H31NO/c1-23-22-31(2,3)33-29-21-30(34-4)28(20-27(23)29)32(24-14-8-5-9-15-24,25-16-10-6-11-17-25)26-18-12-7-13-19-26/h5-22,33H,1-4H3 |
| Standard InChI Key | VWADMDFHPOHTLA-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC(NC2=CC(=C(C=C12)C(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5)OC)(C)C |
Introduction
Chemical Structure and Physicochemical Properties
The core structure of 1,2-dihydroquinoline consists of a bicyclic system with a partially saturated quinoline backbone. Substitutions at positions 2, 4, 6, and 7 introduce steric and electronic modifications that influence reactivity and functionality. For 7-methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline:
-
Methoxy group (-OCH₃): Enhances electron density in the aromatic system, potentially increasing stability and directing electrophilic substitution reactions .
-
Trimethyl groups (C(CH₃)₂ at C2 and CH₃ at C4): Contribute to steric hindrance, which may slow degradation pathways or modulate intermolecular interactions .
-
Trityl group (-C(C₆H₅)₃ at C6): A bulky, hydrophobic substituent that likely improves lipid solubility and influences crystal packing or binding affinity in biological systems .
Predicted Physicochemical Properties (based on PubChem analogs ):
| Property | Value |
|---|---|
| Molecular Formula | C₃₃H₃₃NO |
| Molecular Weight | 471.62 g/mol |
| logP (Octanol-Water) | ~5.2 (estimated) |
| Topological Polar Surface | 21 Ų |
| Solubility | Low aqueous solubility |
The trityl group’s hydrophobicity dominates the compound’s behavior, suggesting preferential solubility in organic solvents like chloroform or toluene .
Synthesis Methodologies
The synthesis of 7-methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline can be inferred from patented protocols for analogous dihydroquinolines . Key steps include:
Catalytic Cyclization
The base structure is synthesized via acid-catalyzed cyclization of aniline derivatives with ketones. For example:
-
Reaction Setup: Aniline reacts with acetone in toluene under reflux, catalyzed by HY-MMM zeolite (2–5 mol%) .
-
Modifications:
Optimized Conditions (adapted from RU2609028C1 ):
| Parameter | Value |
|---|---|
| Temperature | 60–110°C |
| Catalyst Loading | 2–5 mol% HY-MMM zeolite |
| Solvent | Toluene or acetonitrile |
| Reaction Time | 4–10 hours |
| Yield (base structure) | 60–96% (depending on substituents) |
Challenges include managing the steric bulk of the trityl group, which may necessitate higher catalyst loadings or prolonged reaction times.
Applications and Research Findings
While direct studies on this compound are absent, related dihydroquinolines exhibit diverse applications:
Pharmaceutical Intermediates
Dihydroquinolines serve as precursors to antimalarial agents (e.g., chloroquine analogs) and kinase inhibitors. The trityl group’s hydrophobicity could enhance blood-brain barrier penetration, making this compound a candidate for central nervous system-targeted drugs .
Antioxidant Activity
Methoxy-substituted dihydroquinolines demonstrate radical scavenging properties. Electron-donating groups like -OCH₃ stabilize phenolic radicals, potentially augmenting antioxidant efficacy .
Material Science
Bulky substituents like trityl groups improve thermal stability in polymer matrices, suggesting utility in high-performance coatings or organic semiconductors .
Analytical Characterization
Key Techniques:
-
NMR Spectroscopy:
-
Mass Spectrometry:
-
Chromatography:
Challenges and Future Directions
-
Synthetic Complexity: Introducing the trityl group necessitates stringent anhydrous conditions and poses purification challenges due to similar polarity byproducts.
-
Catalyst Recovery: HY-MMM zeolite catalysts, while effective, are difficult to recycle after reactions involving bulky substrates .
-
Biological Profiling: In vitro toxicity and metabolic stability studies are critical next steps to evaluate pharmaceutical potential.
Future research should prioritize:
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume